Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C8H5ClN2S B1265915 5-Chloro-3-phenyl-1,2,4-thiadiazole CAS No. 24255-23-0

5-Chloro-3-phenyl-1,2,4-thiadiazole

Cat. No. B1265915
CAS RN: 24255-23-0
M. Wt: 196.66 g/mol
InChI Key: FJDVOZDQWUMILL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US07851473B2

Procedure details

To a solution of benzamidine hydrochloride (5.00 g, 31.9 mmol) and perchloromethyl mercaptan (3.43 ml, 39.2 mmol) in dichloromethane (32 ml) was added dropwise a solution of sodium hydroxide (6.38 g, 160 mmol) in water (13 ml) under ice-cooling. Then, the reaction mixture was stirred under ice-cooling for 1 hour and at room temperature for 1 hour. The organic layer was separated, washed with water, and then dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, and the residue was purified by silica gel column chromatography (hexane:ethyl acetate=9:1) to give 2.90 g (46.2%) of the desired product as a solid.
Name
benzamidine hydrochloride
Quantity
5 g
Type
reactant
Reaction Step One
Name
perchloromethyl mercaptan
Quantity
3.43 mL
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
6.38 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
32 mL
Type
solvent
Reaction Step One
Name
water
Quantity
13 mL
Type
solvent
Reaction Step One
Name
desired product
Yield
46.2%

Identifiers

REACTION_CXSMILES
Cl.[C:2]([NH2:10])(=[NH:9])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.[Cl:11][C:12]([SH:15])(Cl)Cl.[OH-].[Na+]>ClCCl.O>[Cl:11][C:12]1[S:15][N:10]=[C:2]([C:3]2[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=2)[N:9]=1 |f:0.1,3.4|

Inputs

Step One
Name
benzamidine hydrochloride
Quantity
5 g
Type
reactant
Smiles
Cl.C(C1=CC=CC=C1)(=N)N
Name
perchloromethyl mercaptan
Quantity
3.43 mL
Type
reactant
Smiles
ClC(Cl)(Cl)S
Name
sodium hydroxide
Quantity
6.38 g
Type
reactant
Smiles
[OH-].[Na+]
Name
dichloromethane
Quantity
32 mL
Type
solvent
Smiles
ClCCl
Name
water
Quantity
13 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
Then, the reaction mixture was stirred under ice-
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooling
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
WASH
Type
WASH
Details
washed with water
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous magnesium sulfate
DISTILLATION
Type
DISTILLATION
Details
The solvent was distilled off under reduced pressure
CUSTOM
Type
CUSTOM
Details
the residue was purified by silica gel column chromatography (hexane:ethyl acetate=9:1)

Outcomes

Product
Name
desired product
Type
product
Smiles
ClC1=NC(=NS1)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 2.9 g
YIELD: PERCENTYIELD 46.2%
YIELD: CALCULATEDPERCENTYIELD 46.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.